Cas no 1805557-14-5 (4-Bromo-5-nitro-N,N,3-trimethylaniline)

4-Bromo-5-nitro-N,N,3-trimethylaniline is a brominated and nitrated aromatic amine derivative with a trimethyl-substituted amino group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its key structural features—the bromo and nitro substituents—enhance reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for further functionalization. The N,N-dimethylamino group contributes to electron-donating effects, influencing regioselectivity in subsequent reactions. The compound’s well-defined molecular structure ensures consistent performance in synthetic applications. It is typically handled under controlled conditions due to its potential sensitivity to light and heat. Suitable for research and industrial use where precise aromatic modifications are required.

4-Bromo-5-nitro-N,N,3-trimethylaniline structure

1805557-14-5 structure

Product Name:4-Bromo-5-nitro-N,N,3-trimethylaniline

CAS No:1805557-14-5

MF:C₉H₁₁BrN₂O₂

MW:259.099841356277

CID:5001049

Update Time:2025-06-07

4-Bromo-5-nitro-N,N,3-trimethylaniline Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-nitro-N,N,3-trimethylaniline
- Inchi： 1S/C9H11BrN2O2/c1-6-4-7(11(2)3)5-8(9(6)10)12(13)14/h4-5H,1-3H3
- InChI Key： LRXIXQSLADDOJH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=CC=1C)N(C)C)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 217
XLogP3: 2.9
Topological Polar Surface Area: 49.1

4-Bromo-5-nitro-N,N,3-trimethylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010015005-250mg	4-Bromo-5-nitro-N,N,3-trimethylaniline	1805557-14-5	97%	250mg	494.40 USD	2021-07-05
Alichem	A010015005-500mg	4-Bromo-5-nitro-N,N,3-trimethylaniline	1805557-14-5	97%	500mg	855.75 USD	2021-07-05
Alichem	A010015005-1g	4-Bromo-5-nitro-N,N,3-trimethylaniline	1805557-14-5	97%	1g	1,504.90 USD	2021-07-05

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Additional information on 4-Bromo-5-nitro-N,N,3-trimethylaniline

Comprehensive Overview of 4-Bromo-5-nitro-N,N,3-trimethylaniline (CAS No. 1805557-14-5)

4-Bromo-5-nitro-N,N,3-trimethylaniline (CAS No. 1805557-14-5) is a specialized organic compound widely recognized in the fields of pharmaceutical intermediates, agrochemical research, and advanced material synthesis. This compound, characterized by its bromine and nitro functional groups, plays a pivotal role in the development of novel chemical entities. Its unique molecular structure, featuring a trimethylaniline backbone, makes it a valuable building block for researchers exploring heterocyclic chemistry and drug discovery.

In recent years, the demand for 4-Bromo-5-nitro-N,N,3-trimethylaniline has surged due to its applications in high-performance materials and bioconjugation techniques. Scientists are particularly interested in its potential for creating fluorescent probes and photoactive compounds, which align with the growing trend of precision diagnostics and targeted therapies. The compound's nitro group also facilitates its use in catalytic reduction studies, a hot topic in green chemistry initiatives.

The synthesis of 4-Bromo-5-nitro-N,N,3-trimethylaniline involves meticulous electrophilic aromatic substitution reactions, ensuring high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. Researchers frequently search for "synthesis optimization of 4-Bromo-5-nitro-N,N,3-trimethylaniline" or "CAS 1805557-14-5 solubility data," reflecting the compound's technical relevance in lab workflows.

From an industrial perspective, 4-Bromo-5-nitro-N,N,3-trimethylaniline is gaining traction in the development of electronic materials, particularly in organic semiconductors and OLED precursors. Its electron-withdrawing properties make it suitable for tuning charge transport properties, a critical factor in next-generation flexible electronics. This aligns with global interest in sustainable energy solutions and wearable technology.

Safety and handling protocols for CAS 1805557-14-5 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its nitroaromatic nature warrants careful storage away from reducing agents. Environmental considerations, such as biodegradability and eco-friendly disposal, are frequently discussed in relation to similar compounds, mirroring the broader shift toward responsible chemical management.

In summary, 4-Bromo-5-nitro-N,N,3-trimethylaniline (CAS No. 1805557-14-5) exemplifies the intersection of innovation and practical application in modern chemistry. Its versatility across life sciences, materials engineering, and catalysis ensures its continued prominence in both academic and industrial research landscapes.